Cas no 1804484-81-8 (4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine
• CAS No: 1804484-81-8
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4799821
• Update Time: 2025-06-10

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H7F3N2/c8-6(9)5-4(3-11)1-2-12-7(5)10/h1-2,6H,3,11H2
• InChI Key： BAGCLXVJUDYNBW-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=CC=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine

Comprehensive Overview of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1804484-81-8)

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1804484-81-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethyl group and a fluoropyridine core, which are known to enhance bioavailability and metabolic stability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The aminomethyl moiety in 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine provides a versatile handle for further functionalization, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the design of small-molecule therapeutics, where fluorine incorporation is critical for improving binding affinity and pharmacokinetics. This aligns with the growing demand for fluorinated compounds in modern medicine, as evidenced by the rise in FDA-approved drugs containing fluorine atoms.

In agrochemical applications, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine is being investigated for its potential as a precursor to novel pesticides. The difluoromethyl group is particularly attractive for its ability to mimic metabolic intermediates, disrupting essential pathways in pests. This has led to increased interest from companies focusing on sustainable crop protection solutions, a hot topic in the era of climate change and food security challenges.

From a synthetic perspective, the compound's fluoropyridine scaffold offers advantages in medicinal chemistry optimization. Its electronic properties facilitate selective reactions, enabling the creation of diverse derivatives. This is especially relevant given the current trend toward fragment-based drug design, where modularity and rapid derivatization are key. Researchers frequently search for "fluorinated pyridine synthesis" or "difluoromethylated building blocks," reflecting the compound's relevance in cutting-edge chemistry.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated compounds, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine exhibits favorable degradation profiles, addressing concerns about persistent organic pollutants. This aligns with the pharmaceutical industry's shift toward green chemistry principles, a frequently searched topic among chemists and sustainability professionals.

Analytical characterization of CAS No. 1804484-81-8 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, which are essential for quality control in industrial applications. The compound's stability under various pH conditions makes it suitable for formulation studies, another area of high interest in drug development circles.

In summary, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine represents a compelling case study in the intersection of fluorine chemistry and life sciences innovation. Its multifaceted applications—from drug discovery to crop protection—position it as a compound of enduring significance in research and industrial settings. As the scientific community continues to explore structure-activity relationships and sustainable synthesis methods, this molecule will likely remain at the forefront of interdisciplinary chemical research.